Cas no 2171885-91-7 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid
• CAS No: 2171885-91-7
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6330202
• PubChem ID: 165487134
• Update Time: 2025-10-07

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1501356
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid
• 2171885-91-7

• Inchi： 1S/C24H28N2O6/c1-4-24(15-31-3,22(29)26(2)13-21(27)28)25-23(30)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,4,13-15H2,1-3H3,(H,25,30)(H,27,28)
• InChI Key： WBTKEUIXXKJYQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC(=O)O)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid: A Comprehensive Overview

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid, identified by the CAS number 2171885-91-7, is a complex organic compound with significant applications in the field of chemistry and biotechnology. This compound is notable for its intricate structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) group, a methoxymethyl substituent, and an N-methylbutanamido moiety. The presence of these functional groups makes it a versatile molecule with potential uses in peptide synthesis, drug delivery systems, and other advanced chemical processes.

The Fmoc group, a key component of this compound, is widely recognized in solid-phase peptide synthesis (SPPS) as a protecting group for amino acids. Its ability to protect the amine functionality during the synthesis process while being easily removable under specific conditions has made it indispensable in modern peptide chemistry. The integration of the Fmoc group into this compound underscores its potential role in peptide-based drug development and research.

Recent studies have highlighted the importance of such compounds in the development of bioconjugates and targeted drug delivery systems. The methoxymethyl substituent in this molecule adds another layer of functionality, potentially enhancing its solubility and stability in various chemical environments. Additionally, the N-methylbutanamido group contributes to the molecule's ability to participate in various biochemical reactions, making it a valuable tool in medicinal chemistry.

The synthesis of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid involves a series of carefully designed reactions that ensure the precise placement of each functional group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic chemistry and stereochemistry.

In terms of applications, this compound has shown promise in the field of proteomics and protein engineering. Its ability to serve as a linker or modifier in protein conjugation reactions has been extensively studied. Recent research has demonstrated its effectiveness in enhancing the stability and bioavailability of therapeutic proteins, which is critical for developing next-generation biopharmaceuticals.

The integration of this compound into drug delivery systems has also been a focal point of recent investigations. Its unique chemical properties allow for controlled release mechanisms, which are essential for delivering therapeutic agents to specific targets within the body. This capability has positioned it as a valuable component in the design of nanomedicines and targeted therapies.

In conclusion, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylbutanamido]acetic acid (CAS No: 2171885-91-7) represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery, and protein engineering. As research continues to uncover new applications for this compound, its role in advancing biomedical sciences is expected to grow further.